4-Pentenoic Acid
4-Pentenoic Acid
Allyl acetic acid, also known as 4-pentenoate or allylacetate, belongs to the class of organic compounds known as straight chain fatty acids. These are fatty acids with a straight aliphatic chain. Allyl acetic acid exists as a solid, soluble (in water), and a weakly acidic compound (based on its pKa). Allyl acetic acid has been primarily detected in urine. Within the cell, allyl acetic acid is primarily located in the cytoplasm and adiposome. Allyl acetic acid can be converted into L-2-amino-4-chloropent-4-enoic acid and 2-oxopent-4-enoic acid. Allyl acetic acid has a cheese, parmesan, and ricotta taste.
Pent-4-enoic acid is a pentenoic acid having the double bond at position 4. It is a conjugate acid of a pent-4-enoate.
Pent-4-enoic acid is a pentenoic acid having the double bond at position 4. It is a conjugate acid of a pent-4-enoate.
Brand Name:
Vulcanchem
CAS No.:
591-80-0
VCID:
VC0046785
InChI:
InChI=1S/C5H8O2/c1-2-3-4-5(6)7/h2H,1,3-4H2,(H,6,7)
SMILES:
C=CCCC(=O)O
Molecular Formula:
C5H8O2
Molecular Weight:
100.12 g/mol
4-Pentenoic Acid
CAS No.: 591-80-0
Reference Standards
VCID: VC0046785
Molecular Formula: C5H8O2
Molecular Weight: 100.12 g/mol
| CAS No. | 591-80-0 |
|---|---|
| Product Name | 4-Pentenoic Acid |
| Molecular Formula | C5H8O2 |
| Molecular Weight | 100.12 g/mol |
| IUPAC Name | pent-4-enoic acid |
| Standard InChI | InChI=1S/C5H8O2/c1-2-3-4-5(6)7/h2H,1,3-4H2,(H,6,7) |
| Standard InChIKey | HVAMZGADVCBITI-UHFFFAOYSA-N |
| SMILES | C=CCCC(=O)O |
| Canonical SMILES | C=CCCC(=O)O |
| Boiling Point | 188.5 °C |
| Density | d184 0.98 0.970-0.990 (20°) |
| Melting Point | -22.5 °C Mp -22.5 ° -22.5°C |
| Physical Description | Liquid colourless liquid with a cheese-like odou |
| Description | Allyl acetic acid, also known as 4-pentenoate or allylacetate, belongs to the class of organic compounds known as straight chain fatty acids. These are fatty acids with a straight aliphatic chain. Allyl acetic acid exists as a solid, soluble (in water), and a weakly acidic compound (based on its pKa). Allyl acetic acid has been primarily detected in urine. Within the cell, allyl acetic acid is primarily located in the cytoplasm and adiposome. Allyl acetic acid can be converted into L-2-amino-4-chloropent-4-enoic acid and 2-oxopent-4-enoic acid. Allyl acetic acid has a cheese, parmesan, and ricotta taste. Pent-4-enoic acid is a pentenoic acid having the double bond at position 4. It is a conjugate acid of a pent-4-enoate. |
| Solubility | slightly soluble in water; soluble in alcohol and ethe |
| Synonyms | 4-pentenoate 4-pentenoic acid 4-pentenoic acid, potassium salt 4-pentenoic acid, sodium salt pent-4-enoate |
| PubChem Compound | 61138 |
| Last Modified | Nov 11 2021 |
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